
Personal protective equipment for handling 2-
Chloroethyl ethyl ether

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloroethyl ethyl ether

Cat. No.: B104041 Get Quote

Essential Safety and Handling Guide for 2-
Chloroethyl Ethyl Ether
This guide provides immediate safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling 2-Chloroethyl ethyl ether.
Adherence to these procedures is critical for ensuring laboratory safety and proper chemical

management.

Chemical Safety and Properties
2-Chloroethyl ethyl ether is a highly flammable liquid and vapor that can cause irritation to the

eyes, skin, and respiratory tract.[1] It is crucial to handle this chemical with appropriate

engineering controls and personal protective equipment.
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Property Value

CAS Number 628-34-2

Molecular Formula C4H9ClO

Molecular Weight 108.57 g/mol

Appearance Clear, colorless liquid

Boiling Point 107-108° C

Melting Point -60° C

Flash Point 15° C (59° F)[1]

Density 0.99 g/cm³

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The following equipment

should be used at all times when handling 2-Chloroethyl ethyl ether:
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PPE Category Specification

Eye and Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1][2] A face shield may be necessary in

combination with breathing protection.[3]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1][2] Nitrile or butyl

rubber gloves are generally recommended.

Flame-retardant and antistatic protective

clothing should be worn.

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[1][2] For concentrations above the

NIOSH REL, or for any detectable

concentration, a self-contained breathing

apparatus (SCBA) with a full facepiece operated

in a pressure-demand or other positive-pressure

mode is recommended.[3]

Facilities must be equipped with an eyewash station and a safety shower in the immediate

vicinity of where the chemical is handled.[1]

Operational Plan: Handling and Storage
Strict adherence to the following procedures is essential for the safe handling and storage of 2-
Chloroethyl ethyl ether.

1. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Ensure that an eyewash station and safety shower are readily accessible and operational.[1]
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Eliminate all potential ignition sources, such as open flames, sparks, and hot surfaces.[1][4]

Use explosion-proof electrical, ventilating, and lighting equipment.[2][5]

Ground and bond all containers and receiving equipment when transferring the material to

prevent static discharge.[1][5]

2. Handling the Chemical:

Wear the appropriate PPE as detailed in the table above.

Avoid contact with eyes, skin, and clothing.[1]

Do not breathe vapors or mists.[6]

Use non-sparking tools when opening and closing containers.[4][5]

Keep the container tightly closed when not in use.[1]

3. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area designated as a

flammables area.[1][5]

Keep away from heat, sparks, and open flames.[1]

Store away from incompatible substances such as strong oxidizing agents and strong bases.

[1][2]

Disposal Plan
2-Chloroethyl ethyl ether and any contaminated materials must be disposed of as hazardous

waste.

1. Waste Collection:

Collect waste in a suitable, labeled, and tightly sealed container.
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Do not mix with other waste streams unless explicitly instructed to do so by your institution's

environmental health and safety (EHS) office.

2. Spill Management:

In the event of a spill, evacuate the area and remove all ignition sources.[1]

Ventilate the area.

Absorb the spill with an inert material such as vermiculite, sand, or earth.[1] Do not use

combustible materials like sawdust.

Use non-sparking tools to scoop up the absorbed material and place it into a suitable

container for disposal.[1]

Do not allow the spill to enter sewers or waterways.[1]

3. Final Disposal:

Dispose of the hazardous waste through your institution's EHS office or a licensed

hazardous waste disposal company.

Follow all local, state, and federal regulations for hazardous waste disposal. It may be

necessary to contain and dispose of this chemical as a HAZARDOUS WASTE.[7]

Workflow for Handling 2-Chloroethyl Ethyl Ether
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Preparation & Engineering Controls
- Work in fume hood

- Check safety shower/eyewash
- Remove ignition sources

- Ground equipment

Don Appropriate PPE
- Safety goggles/face shield
- Chemical-resistant gloves

- Protective clothing
- Respirator (if needed)

Proceed once ready

Chemical Handling
- Use non-sparking tools

- Avoid contact and inhalation
- Keep container closed

Begin work

Storage
- Tightly closed container

- Cool, dry, well-ventilated area
- Flammables cabinet

After use

Spill Response
- Evacuate & ventilate

- Absorb with inert material
- Use non-sparking tools

- Collect for disposal

If spill occurs

Waste Disposal
- Collect in labeled container
- Treat as hazardous waste
- Contact EHS for pickup

When generating waste

For subsequent use

End of Process

When finished

After cleanup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Chloroethyl ethyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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